2,6-Dichloro-4-(1-methyl-1H-pyrazol-4-yl)pyridine

• Molecular Formula: C9H7Cl2N3
• Molecular Weight: 228.07 g/mol
• IUPAC Name: 2,6-dichloro-4-(1-methylpyrazol-4-yl)pyridine
• InChI: InChI=1S/C9H7Cl2N3/c1-14-5-7(4-12-14)6-2-8(10)13-9(11)3-6/h2-5H,1H3
• InChI Key: JVAOFUFIYHCAJW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC(=NC(=C2)Cl)Cl

Description

2,6-Dichloro-4-(1-methyl-1H-pyrazol-4-yl)pyridine is a useful research compound. Its molecular formula is C9H7Cl2N3 and its molecular weight is 228.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

500 mg of 2,6-dichloro-4-iodopyridine, 379 mg of 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1 H-pyrazole, 753 mg of potassium carbonate and 74 mg of 1,1′-bis(diphenylphosphino)ferrocene-palladium(II)dichloride-dichloromethane complex were added in turn to a degassed mixed solvent of 7.5 ml of 1,4-dioxane and 2.5 ml of water, and the mixture was stirred at 90° C. for 2 hours under argon atmosphere. The reaction solution was diluted with ethyl acetate. The solution was washed in turn with water and brine and then dried over magnesium sulfate. The solvent was distilled off under reduced pressure, and then the obtained residue was purified by silica gel column chromatography to obtain 257 mg of the objective compound.